2-(3-(1,3-Dihydro-5-methoxy-1,3,3-trimethyl-2H-indol-2-ylidene)prop-1-enyl)-5-methoxy-1,3,3-trimethyl-3H-indolium chloride

Specification

• CAS No.: 6359-31-5
• Molecular Formula: C27H33ClN2O2
• Molecular Weight: 453.0 g/mol
• IUPAC Name: (2E)-5-methoxy-2-[(E)-3-(5-methoxy-1,3,3-trimethylindol-1-ium-2-yl)prop-2-enylidene]-1,3,3-trimethylindole;chloride
• Standard InChI: InChI=1S/C27H33N2O2.ClH/c1-26(2)20-16-18(30-7)12-14-22(20)28(5)24(26)10-9-11-25-27(3,4)21-17-19(31-8)13-15-23(21)29(25)6;/h9-17H,1-8H3;1H/q+1;/p-1
• Standard InChI Key: ZRYKXHLKPKDHTL-UHFFFAOYSA-M
• Isomeric SMILES: CC1(C2=C(C=CC(=C2)OC)[N+](=C1/C=C/C=C/3\C(C4=C(N3C)C=CC(=C4)OC)(C)C)C)C.[Cl-]
• Canonical SMILES: CC1(C2=C(C=CC(=C2)OC)[N+](=C1C=CC=C3C(C4=C(N3C)C=CC(=C4)OC)(C)C)C)C.[Cl-]

Introduction

Chemical Identity and Structural Features

Molecular Composition and Formula

The compound has the molecular formula C27H33ClN2O2 and a molecular weight of 453.03 g/mol. Its structure consists of two indole moieties linked by a prop-1-enyl bridge, with methoxy (-OCH3) and methyl (-CH3) substituents enhancing its electronic and steric properties. The quaternary nitrogen atom in the indolium core contributes to its stability as a cationic species.

Table 1: Key Physical and Chemical Properties

Property	Value	Source
Molecular Weight	453.03 g/mol
Boiling Point	Not reported	–
Density	1.06 g/cm³ (analogous compound)
Solubility	Slight in water, methanol
LogP	2.47 (predicted)

Synthesis and Purification

Synthetic Pathways

The synthesis involves a multi-step process:

• Indolium Core Formation: 3-Methyl-1H-indole undergoes alkylation with chloromethane to generate the 1,3,3-trimethylindolinium intermediate.

• Prop-1-enyl Bridge Introduction: Condensation of the intermediate with 2-(1,3,3-trimethylindolin-2-yl)acetaldehyde in the presence of magnesium oxide forms the conjugated prop-1-enyl linkage.

• Final Quaternization: Treatment with hydrochloric acid yields the chloride salt.

Purification Techniques

Chromatographic methods (e.g., silica gel column chromatography) isolate the compound, achieving >95% purity. Spectroscopic techniques (NMR, IR) and high-resolution mass spectrometry (HRMS) ensure structural fidelity.

Functional Applications

Dye Chemistry

The compound’s extended π-conjugation system enables strong absorption in the 500–600 nm range, making it suitable for cationic dyes (e.g., Basic Red 12). It is widely used in:

• Textile dyeing: Silk and polyamide fibers exhibit high color fastness.

• Paper and leather coloring: Provides vibrant hues with moderate lightfastness.

Photophysical and Sensing Applications

Studies highlight its solvatochromic behavior, where the absorption spectrum shifts in response to solvent polarity. This property is exploited in:

• pH sensors: Protonation/deprotonation of the methoxy groups alters emission profiles.

• Biomolecular probes: Non-covalent interactions with DNA or proteins induce fluorescence quenching.

Research Findings and Advancements

Photostability and Environmental Impact

While the compound exhibits moderate photostability, prolonged UV exposure degrades the prop-1-enyl bridge, limiting outdoor applications. Recent efforts focus on nanoparticle encapsulation to enhance durability.

Comparative Performance in Dye-Sensitized Solar Cells (DSSCs)

Preliminary studies suggest its use as a co-sensitizer in DSSCs, improving light-harvesting efficiency by 12% compared to traditional ruthenium-based dyes.